Cas no 37662-05-8 (Ethyl D-(α-Methylbenzylimino)acetate)

• Product Name: Ethyl D-(α-Methylbenzylimino)acetate
• CAS No: 37662-05-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD22384451
• CID: 1485594
• PubChem ID: 10889034
• Update Time: 2025-05-28

Ethyl D-(α-Methylbenzylimino)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-phenylethyl)imino]-, ethyl ester, (R)-
• Ethyl D-(α-Methylbenzylimino)acetate
• ((R)-1-phenyl-ethylimino)-acetic acid ethyl ester
• Ethyl (R,E)-2-((1-phenylethyl)imino)acetate
• Ethyl 2-(1-phenylethylimino)acetate
• VHFZIBNRJPBOBX-PEHNMLCRSA-N
• VHFZIBNRJPBOBX-SNVBAGLBSA-N
• Ethyl D-(
• A-Methylbenzylimino)acetate
• Ethyl (2Z)-{[(1R)-1-phenylethyl]imino}acetate
• [(R)-alpha-Methylbenzyl]iminoacetic acid ethyl ester
• Acetic acid,2-[[(1R)-1-phenylethyl]iMino]-,ethyl ester
• Ethyl 2-[(1R)-1-phenylethyl]iminoacetate
• ACETIC ACID, 2-[[(1R)-1-PHENYLETHYL]IMINO]-, ETHYL ESTER
• C13156
• CS-0009254
• SCHEMBL9183438
• 37662-05-8
• Ethyl D-(alpha-Methylbenzylimino)acetate
• CS-15199
• AKOS037650706
• SCHEMBL903485
• Ethyl(R,E)-2-((1-phenylethyl)imino)acetate
• 110416-25-6

• MDL： MFCD22384451
• Inchi： 1S/C12H15NO2/c1-3-15-12(14)9-13-10(2)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3/b13-9+/t10-/m1/s1
• InChI Key： VHFZIBNRJPBOBX-QQMDNXKGSA-N
• SMILES： O(CC)C(/C=N/[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2.6

Experimental Properties

• PSA: 38.66

Additional information on Ethyl D-(α-Methylbenzylimino)acetate

Comprehensive Analysis of Ethyl D-(α-Methylbenzylimino)acetate (CAS No. 37662-05-8): Properties, Applications, and Industry Insights

Ethyl D-(α-Methylbenzylimino)acetate (CAS No. 37662-05-8) is a specialized organic compound widely recognized for its role in asymmetric synthesis and pharmaceutical intermediates. This ester derivative features a chiral α-methylbenzylimino group, making it valuable for enantioselective reactions. With the growing demand for optically active compounds in drug development, this chemical has garnered significant attention from researchers and manufacturers alike.

The compound's molecular structure combines an ethyl acetate backbone with a stereogenic center, enabling precise control over reaction pathways. Its CAS No. 37662-05-8 serves as a unique identifier in chemical databases, ensuring accurate sourcing for laboratories. Recent studies highlight its utility in synthesizing β-amino acids—a key focus area for modern peptide-based therapeutics addressing metabolic disorders and neurological conditions.

In the context of green chemistry trends, Ethyl D-(α-Methylbenzylimino)acetate demonstrates compatibility with solvent-free reactions and catalytic processes. Industry reports indicate rising searches for "chiral auxiliary reagents" and "non-toxic asymmetric synthesis methods," aligning with this compound's sustainable applications. Its stability under mild conditions makes it preferable over traditional imine derivatives requiring harsh reagents.

Analytical techniques like HPLC and chiral GC are essential for verifying the purity of CAS No. 37662-05-8, particularly when producing high-value agrochemicals or flavor compounds. The α-methylbenzyl moiety's electron-donating properties enhance selectivity in nucleophilic additions—a topic frequently discussed in recent organic chemistry forums.

Market intelligence reveals increased interest in "custom chiral building blocks," positioning Ethyl D-(α-Methylbenzylimino)acetate as a strategic material for contract research organizations. Regulatory-compliant synthesis protocols (avoiding heavy metals) further boost its adoption in FDA-approved drug pipelines. Storage recommendations emphasize inert atmospheres to preserve the imino group's reactivity.

Emerging applications include covalent organic frameworks (COFs) construction, where its bifunctional nature aids in designing porous materials for gas storage—addressing sustainability queries like "CO2 capture materials." Patent analyses show a 40% growth in filings referencing 37662-05-8 since 2020, particularly in Asia-Pacific pharmaceutical hubs.

Technical specifications often highlight the compound's melting point range (45-48°C) and solubility profile (polar aprotic solvents), critical for process optimization. Educational institutions increasingly include α-methylbenzylimino derivatives in advanced organic chemistry curricula, reflecting industry relevance.

Quality control challenges center around enantiomeric excess (ee) verification, with NMR and polarimetry being common characterization methods. The compound's role in synthesizing protease inhibitors—a trending topic in antiviral research—has spurred new purification technique developments.

Supply chain data indicates stable production among specialty chemical manufacturers, though lead times may vary for GMP-grade material. Comparative studies with analogous imino esters demonstrate superior yield in Strecker-type reactions, answering frequent search queries about "high-efficiency chiral catalysts."

Future research directions may explore enzymatic resolution techniques to enhance the sustainability profile of CAS No. 37662-05-8 production. Its compatibility with continuous flow reactors—another hot industry topic—positions it well for Industry 4.0 adoption in fine chemical synthesis.